Cas no 1804467-99-9 (3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1804467-99-9
• MF: C₇H₃BrF₃N₃O
• MW: 282.0174305439
• CID: 4911317
• Update Time: 2025-09-18

3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3N3O/c8-5-4(13)1-3(2-12)6(14-5)15-7(9,10)11/h1H,13H2
• InChI Key： VLWONESRNSZUHZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C#N)C(=N1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine (CAS: 1804467-99-9)

3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine (CAS: 1804467-99-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising scaffold for the development of novel therapeutic agents.

One of the key areas of research has been the optimization of synthetic routes for 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound. This advancement is critical for its potential use in large-scale pharmaceutical production.

In terms of biological activity, recent in vitro studies have revealed that 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine exhibits potent inhibitory effects against certain kinase enzymes, particularly those involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a selective inhibitor of JAK3 kinase, suggesting potential applications in autoimmune diseases such as rheumatoid arthritis and psoriasis.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with its biological targets. Density functional theory (DFT) calculations and molecular docking simulations have highlighted the importance of the trifluoromethoxy group in enhancing binding affinity and metabolic stability, as discussed in a recent ACS Chemical Biology publication (2024).

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine. Issues such as bioavailability and off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated activity make it a compelling candidate for future drug development efforts.

In conclusion, 3-Amino-2-bromo-5-cyano-6-(trifluoromethoxy)pyridine (CAS: 1804467-99-9) represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research continues to explore its applications, and future studies are expected to further elucidate its therapeutic potential and optimize its pharmacological properties.